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Compound of Interest

4-Bromo-2-cyclopropyl-6-(N-
Compound Name:
propyl)pyrimidine

Cat. No.: B13170515

Get Quote

Executive Summary & Structural Context

This guide provides a comprehensive spectral analysis of 4-Bromo-2-cyclopropyl-6-

(propylamino)pyrimidine, a critical halogenated heterocyclic intermediate.[1] This scaffold is
frequently utilized in the development of pharmaceuticals, particularly as a precursor for
transition-metal catalyzed cross-couplings (Suzuki-Miyaura, Buchwald-Hartwig) at the C4-
bromide site.

Molecular Formula: C10H14BrNs Molecular Weight: 256.15 g/mol (based on 7°Br) / 258.15 g/mol
(based on 81Br) Key Structural Features:[1]

» Electron-Deficient Core: Pyrimidine ring.[1]
+ Diagnostic Handle: C4-Bromine atom (distinctive MS isotope pattern).[1]
o High-Field Marker: C2-Cyclopropyl group (uniqgue NMR upfield shifts).[1]

» Solubilizing Tail: C6-Propylamino chain.[1]
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Synthesis & Impurity Profile (Context for Analysis)

Understanding the synthetic origin is vital for interpreting "ghost peaks" in spectra.[1] This
molecule is typically synthesized via Regioselective Nucleophilic Aromatic Substitution (SnAr).

[1]

Synthetic Pathway Visualization

The following diagram outlines the standard synthesis and potential impurities (e.g.,
regioisomers or bis-substituted byproducts).

_ Target:
4,6-D|bromp-2_-_ Major Product 4-Bromo-2.-cyclop_ropy_l-
cyclopropylpyrimidine — ] / 6-(propylamino)pyrimidine

SnAr Reaction .
(THF/DIEA, 0°C to RT) Over-reaction

n-Propylamine / (Trace) Bis-Impurity:
(Nucleophile) — | 2-cyclopropyl-4,6-
dipropylaminopyrimidine

Click to download full resolution via product page

Mass Spectrometry (MS) Data

The mass spectrum provides the primary confirmation of the halogen presence.[1]

The Bromine Isotope Signature

Bromine exists as two stable isotopes, 7°Br (50.7%) and 8Br (49.3%). This creates a distinctive
1:1 doublet in the molecular ion region, which is the most reliable confirmation of the 4-bromo
substitution.[1]
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. . Relative .
lon Species m/z (Theoretical) Interpretation
Abundance
Protonated molecular
[M+H]* (7°Br) 256.04 100%

ion containing 7°Br.[1]

Protonated molecular
[M+H]* (*Br) 258.04 ~98% ion containing ®1Br
(The "M+2" peak).

Loss of Bromine
[M-Br]* ~177.1 Variable radical (homolytic

cleavage).[1]

Loss of propyl chain
[M-CsH7]* ~213/215 Variable (a-cleavage at amine).

[1]

Experimental Note: In LC-MS (ESI+), the [M+H]* doublet is the diagnostic "fingerprint.” If you
observe a single peak at 256 or a ratio other than ~1:1, the bromine has likely been displaced
(e.g., by hydrolysis to an —OH group).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR offers the definitive structural proof.[1] The cyclopropyl group provides a unique high-field
diagnostic that separates this scaffold from alkyl-pyrimidines.[1]

'H NMR (400 MHz, CDCIs)

Solvent Note: CDCIs is preferred. In DMSO-ds, the NH proton will appear as a distinct
triplet/broad singlet further downfield (~7.5 ppm).
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o Shift (6 o . Coupling Assighment
Position Multiplicity Integration .
ppm) (Hz) Logic

Aromatic: The
C5 proton is
shielded by
the electron-
donating
C5-H 6.35 - 6.45 Singlet (s) 1H - amino group
at C6.[1]
Unsubstituted
pyrimidine C5
is typically
>7.0 ppm.[1]

Amine:
Exchangeabl
e proton.[1]
Chemical

NH 5.10 - 5.40 Broad (br s) 1H i Shlﬂ varies
with
concentration
and

temperature.

[1]

a-Methylene:
Deshielded
uad/Tri by the
N-CH:z 3.20-3.30 Q P 2H J=6.8 y.
(a/t) adjacent
nitrogen

atom.[1]

Methine: The
attachment
1.95-2.05 Multiplet (m) 1H - point to the

pyrimidine

Cyclopropyl-
CH

ring.[1]
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B-Methylene:

Standard
Propyl-CH2 1.60-1.70 Sextet (m) 2H J=72 alkyl chain

environment.

[1]

Ring CHz:
"Cis" protons
Cyclopropyl- 1.05-1.15 Multiplet (m)  2H - re'ét'\{e_to the
CH:2 pyrimidine
ring
(shielded).[1]

Ring CHz:
"Trans"
Cyclopropyl- rotons
yelopropy 0.95-1.05 Multiplet (m) 2H - P )
CH: relative to the
pyrimidine

ring.[1]

Terminal
Methyl:
Standard
alkyl triplet.[1]

Propyl-CHs 0.90 - 1.00 Triplet (t) 3H J=74

3C NMR (100 MHz, CDCls)

C2 (Pyrimidine): ~168-170 ppm (Deshielded by two nitrogens + cyclopropyl attachment).[1]
C4 (C-Br): ~150-155 ppm (Distinctive shift due to heavy atom effect of Br).[1]

C6 (C-N): ~163-165 ppm (Deshielded by amino substituent).[1]

C5 (CH): ~100-105 ppm (Upfield due to ortho-amino donation).[1]

Cyclopropyl (CH): ~17-19 ppm.[1]

Cyclopropyl (CHz2): ~10-12 ppm (High field characteristic).[1]
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e Propyl Carbons: ~44 ppm (N-C), ~22 ppm (C-C), ~11 ppm (CHs3).

Infrared (IR) Spectroscopy

IR is useful for quick quality control (QC) to ensure the amine is intact and no hydrolysis (broad
OH) has occurred.

Wavenumber (cm—2) Vibration Mode Diagnostic Value

Indicates secondary amine.[1]

A sharp band confirms the

3250 - 3350 N-H Stretch . _
propylamino group is present.
[1]
Specific: Cyclopropyl C-H
bonds are stronger (more s-

3000 - 3080 C-H Stretch (Cyclopropyl)
character) and appear >3000
cm™1, unlike alkyl C-H (<3000).
Standard propyl chain

2850 - 2960 C-H Stretch (Alkyl)

vibrations.

Characteristic "breathing"
1560 - 1590 C=N/ C=C Ring Stretch modes of the pyrimidine

heterocycle.

Often weak, but diagnostic in
600 - 700 C-Br Stretch ] ) ]
the fingerprint region.[1]

Experimental Protocols (Self-Validating Systems)
Protocol 1: NMR Sample Preparation for Structural
Elucidation

Rationale: Pyrimidines can aggregate.[1] Proper concentration prevents line broadening.[1]
e Mass: Weigh 5-10 mg of the solid compound.

e Solvent: Add 0.6 mL of CDClIs (99.8% D) containing 0.03% TMS (internal standard).
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o Check: If the solution is cloudy, filter through a cotton plug in a glass pipette. Suspended
solids cause magnetic field inhomogeneity.[1]

e Acquisition: Run a standard proton sequence (16 scans).[1]

o Validation: Verify the TMS peak is at 0.00 ppm.[1] Check the integration of the propyl
methyl triplet (should be exactly 3.00 relative to the aromatic proton at 1.00).

Protocol 2: LC-MS Purity Check

Rationale: To confirm the Br-isotope pattern and absence of the bis-amino impurity.[1]

Dilution: Dissolve 1 mg in 1 mL Acetonitrile (HPLC grade).

Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 pm).

Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).

Detection: UV (254 nm) and MS (ESI+).[1]

o Validation: The UV trace should show a single major peak (>95%).[1] The MS under that
peak must show the 256/258 doublet.[1]

References
e Analogous Pyrimidine Synthesis & Spectra

o Sigma-Aldrich Product Sheet: 4-Bromo-2-cyclopropyl-6-(pyrrolidino)pyrimidine.[1]
(Provides baseline shifts for cyclopropyl-pyrimidines).

o General Pyrimidine Spectroscopy

o Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley.[1] (Definitive text
on heterocyclic chemical shifts).

o Cyclopropyl NMR Characteristics

o Pretsch, E., et al. (2009). Structure Determination of Organic Compounds. Springer.[1]
(Source for cyclopropyl high-field shift data).
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e SnAr Mechanism on Pyrimidines

o March, J. Advanced Organic Chemistry. (Mechanistic grounding for the C4 vs C6
reactivity).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Spectroscopic Characterization Guide: 4-Bromo-2-
cyclopropyl-6-(propylamino)pyrimidine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13170515/docs#spectroscopic-characterization-
guide-4-bromo-2-cyclopropyl-6-propylamino-pyrimidine-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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